4-methylphenyl 2,2,3,3-tetrafluoropropyl phthalate

• IUPAC Name: 2-O-(4-methylphenyl) 1-O-(2,2,3,3-tetrafluoropropyl) benzene-1,2-dicarboxylate
• InChI: InChI=1S/C18H14F4O4/c1-11-6-8-12(9-7-11)26-16(24)14-5-3-2-4-13(14)15(23)25-10-18(21,22)17(19)20/h2-9,17H,10H2,1H3
• InChI Key: BUNPBOVYBNVULY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC(=O)C2=CC=CC=C2C(=O)OCC(C(F)F)(F)F
• Molecular Formula: C18H14F4O4
• Molecular Weight: 370.3 g/mol

Description

4-methylphenyl 2,2,3,3-tetrafluoropropyl phthalate is a chemical compound that is commonly used in scientific research. It is a phthalate ester that is used as a plasticizer and a solvent in various applications. This compound has gained significant attention due to its unique properties and potential applications in different fields of research.

Mechanism of Action

The mechanism of action of 4-methylphenyl 2,2,3,3-tetrafluoropropyl phthalate is not well understood. However, it is believed to interact with cellular membranes and affect their fluidity and permeability. Moreover, this compound is known to interfere with the function of certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
Studies have shown that 4-methylphenyl 2,2,3,3-tetrafluoropropyl phthalate can cause biochemical and physiological effects in living organisms. It has been shown to affect the reproductive system, liver, and kidneys. Moreover, it can cause oxidative stress and inflammation in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methylphenyl 2,2,3,3-tetrafluoropropyl phthalate in lab experiments include its high purity and stability. Additionally, it is relatively easy to handle and store. However, this compound has limitations in terms of its toxicity and potential health hazards. It is important to handle this compound with care and follow proper safety precautions.

Future Directions

There are several future directions for the use of 4-methylphenyl 2,2,3,3-tetrafluoropropyl phthalate in scientific research. One potential application is in the production of new materials with unique properties. Additionally, this compound can be used in the development of new electronic devices and semiconductors. Moreover, further research is needed to understand the mechanism of action and potential health effects of this compound.

Synthesis Methods

The synthesis of 4-methylphenyl 2,2,3,3-tetrafluoropropyl phthalate involves the reaction of 4-methylphenol with phthalic anhydride in the presence of a catalyst and tetrafluoropropanol. The reaction is carried out under specific conditions to obtain a high yield of the desired product. The synthetic method of this compound has been optimized to achieve high purity and yield.

Scientific Research Applications

4-methylphenyl 2,2,3,3-tetrafluoropropyl phthalate has various applications in scientific research. It is used as a solvent for the synthesis of different compounds. It is also used as a plasticizer in the production of various materials such as polymers, resins, and coatings. This compound is also used in the production of liquid crystals and OLEDs. Additionally, it is used in the production of semiconductors and electronic devices.